Cas no 2138027-19-5 (2-ethynyl-6,7-dimethyl-1H-1,3-benzodiazole)

• Product Name: 2-ethynyl-6,7-dimethyl-1H-1,3-benzodiazole
• CAS No: 2138027-19-5
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 6264067
• PubChem ID: 165467675
• Update Time: 2025-05-24

2-ethynyl-6,7-dimethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2138027-19-5
• EN300-801974
• 2-ethynyl-6,7-dimethyl-1H-1,3-benzodiazole

• Inchi： 1S/C11H10N2/c1-4-10-12-9-6-5-7(2)8(3)11(9)13-10/h1,5-6H,2-3H3,(H,12,13)
• InChI Key： TURDNAQIFMYXJS-UHFFFAOYSA-N
• SMILES： N1C(C#C)=NC2=C1C=CC(C)=C2C

Computed Properties

• Exact Mass: 170.084398327g/mol
• Monoisotopic Mass: 170.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Additional information on 2-ethynyl-6,7-dimethyl-1H-1,3-benzodiazole

Recent Advances in the Study of 2-ethynyl-6,7-dimethyl-1H-1,3-benzodiazole (CAS: 2138027-19-5)

The compound 2-ethynyl-6,7-dimethyl-1H-1,3-benzodiazole (CAS: 2138027-19-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzodiazole core and ethynyl functional group, has shown promising potential in various therapeutic applications, including oncology and neurodegenerative diseases. Recent studies have focused on its synthesis, mechanism of action, and biological activity, providing valuable insights into its pharmacological properties.

One of the key areas of research has been the optimization of synthetic routes for 2-ethynyl-6,7-dimethyl-1H-1,3-benzodiazole. A study published in the Journal of Medicinal Chemistry (2023) reported a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers utilized a palladium-catalyzed cross-coupling reaction to introduce the ethynyl group, achieving a yield of over 85%. This advancement is critical for facilitating further preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 2-ethynyl-6,7-dimethyl-1H-1,3-benzodiazole exhibits potent inhibitory effects on specific kinase targets involved in cancer cell proliferation. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The compound showed a 50% inhibitory concentration (IC50) in the nanomolar range, suggesting its potential as a lead compound for anticancer drug development.

Another promising application of 2-ethynyl-6,7-dimethyl-1H-1,3-benzodiazole is in the treatment of neurodegenerative diseases. A recent preprint on bioRxiv (2024) explored its neuroprotective effects in a mouse model of Alzheimer's disease. The compound was found to reduce amyloid-beta aggregation and mitigate synaptic dysfunction, indicating its potential as a therapeutic agent for neurodegenerative disorders. These findings are particularly significant given the limited treatment options currently available for such conditions.

Despite these advancements, challenges remain in the development of 2-ethynyl-6,7-dimethyl-1H-1,3-benzodiazole as a therapeutic agent. Issues such as pharmacokinetic properties, bioavailability, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical structure and promising biological activity make it a compelling candidate for further investigation. Researchers are optimistic that ongoing and future studies will unlock its full therapeutic potential, paving the way for novel treatments in oncology and neurology.